Cas no 671215-70-6 (1H-Indole-5-carbonitrile,4-methyl-(9CI))

1H-Indole-5-carbonitrile,4-methyl-(9CI) is a substituted indole derivative with a nitrile functional group at the 5-position and a methyl group at the 4-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic frameworks. The nitrile group offers potential for further functionalization, enabling the synthesis of amides, carboxylic acids, or other nitrogen-containing derivatives. Its indole core is structurally significant in medicinal chemistry, often associated with bioactive molecules. The compound’s well-defined structure and purity make it suitable for precise applications in drug discovery and material science.

1H-Indole-5-carbonitrile,4-methyl-(9CI) structure

671215-70-6 structure

Product Name:1H-Indole-5-carbonitrile,4-methyl-(9CI)

CAS No:671215-70-6

MF:C₁₀H₈N₂

MW:156.183921813965

CID:838998

PubChem ID:22485688

Update Time:2025-06-07

1H-Indole-5-carbonitrile,4-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-5-carbonitrile,4-methyl-(9CI)
- 671215-70-6
- DTXSID901299908
- ABJVCZGZCOSCTG-UHFFFAOYSA-N
- 4-methyl-1h-indole-5-carbonitrile
- SCHEMBL5780953
- 1H-Indole-5-carbonitrile, 4-methyl-
- Inchi： 1S/C10H8N2/c1-7-8(6-11)2-3-10-9(7)4-5-12-10/h2-5,12H,1H3
- InChI Key： ABJVCZGZCOSCTG-UHFFFAOYSA-N
- SMILES： N1C=CC2C(C)=C(C#N)C=CC1=2

Computed Properties

Exact Mass: 156.069
Monoisotopic Mass: 156.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.6A^2
XLogP3: 2.1

1H-Indole-5-carbonitrile,4-methyl-(9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199011407-250mg	4-Methyl-1H-indole-5-carbonitrile	671215-70-6	95%	250mg	$686.70	2023-09-01
Alichem	A199011407-1g	4-Methyl-1H-indole-5-carbonitrile	671215-70-6	95%	1g	$1748.25	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1563216-1g	4-Methyl-1H-indole-5-carbonitrile	671215-70-6	98%	1g	￥12468.00	2024-05-04